Cas no 42104-03-0 (3,5-Cycloheptadienone, 2-methyl-)
42104-03-0 structure
Product name:3,5-Cycloheptadienone, 2-methyl-
3,5-Cycloheptadienone, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-methylcyclohepta-3,5-dien-1-one
- 2-methyl-3,5-cycloheptadienone
- DTXSID50962280
- 2-methyl-cyclohepta-3,5-dien-1-one
- 42104-03-0
- 3,5-Cycloheptadienone, 2-methyl-
-
- Inchi： InChI=1S/C8H10O/c1-7-5-3-2-4-6-8(7)9/h2-5,7H,6H2,1H3
- InChI Key： ZVBMJGIUGHSZKQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 122.073164938g/mol
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 1.8
3,5-Cycloheptadienone, 2-methyl- Related Literature
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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